4-Chloro-3,5-dimethyl-1H-pyrazole hydrochloride

• IUPAC Name: 4-chloro-3,5-dimethyl-1H-pyrazole;hydrochloride
• InChI: InChI=1S/C5H7ClN2.ClH/c1-3-5(6)4(2)8-7-3;/h1-2H3,(H,7,8);1H
• InChI Key: DLCDSQYYMOLAMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)Cl.Cl
• Molecular Formula: C5H8Cl2N2
• Molecular Weight: 167.03 g/mol
• CAS RN: 2171496-59-4

Description

4-Chloro-3,5-dimethyl-1H-pyrazole is a conformationally constrained heterocycle. It has a molecular weight of 130.58. It is a solid substance and is typically stored in an inert atmosphere at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of pyrazoles involves several methods. One method involves the condensation of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates. These intermediates can then be oxidized to form a variety of pyrazoles. Another method involves the use of a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes.

Molecular Structure Analysis

The molecular structure of 4-Chloro-3,5-dimethyl-1H-pyrazole is represented by the linear formula C5H7ClN2. It is a conformationally constrained heterocycle that crystallizes in the monoclinic space group P2/c.

Chemical Reactions Analysis

4-Chloro-3,5-dimethyl-1H-pyrazole can participate in various chemical reactions. For instance, it can act as a chain transfer agent in free radical polymerization, producing polymers with well-defined molecular weights and low polydispersities.

Physical And Chemical Properties Analysis

4-Chloro-3,5-dimethyl-1H-pyrazole is a solid substance. It has a molecular weight of 130.58. Its melting point is 117.5°C, and its estimated boiling point is 209.41°C. The estimated density is 1.1900, and the estimated refractive index is 1.4877.

Safety and Hazards

4-Chloro-3,5-dimethyl-1H-pyrazole is classified as a dangerous substance. It has hazard statements H301-H311-H331, indicating that it is toxic if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and others.